Cas no 1806053-44-0 (5-Bromo-4-(difluoromethyl)-2-fluoro-3-methoxypyridine)

• Product Name: 5-Bromo-4-(difluoromethyl)-2-fluoro-3-methoxypyridine
• CAS No: 1806053-44-0
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4860765
• Update Time: 2025-05-23

5-Bromo-4-(difluoromethyl)-2-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-2-fluoro-3-methoxypyridine

• Inchi： 1S/C7H5BrF3NO/c1-13-5-4(6(9)10)3(8)2-12-7(5)11/h2,6H,1H3
• InChI Key： QXGOFORCEHSLSO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-4-(difluoromethyl)-2-fluoro-3-methoxypyridine

Comprehensive Introduction to 5-Bromo-4-(difluoromethyl)-2-fluoro-3-methoxypyridine (CAS No. 1806053-44-0)

5-Bromo-4-(difluoromethyl)-2-fluoro-3-methoxypyridine (CAS No. 1806053-44-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique bromine, difluoromethyl, and methoxy substitutions, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular structure, C₇H₅BrF₃NO, combines halogenated and fluorinated groups, making it a versatile building block for drug discovery and material science applications.

The growing interest in fluorinated pyridines like 5-Bromo-4-(difluoromethyl)-2-fluoro-3-methoxypyridine stems from their enhanced metabolic stability and bioavailability, which are pivotal in modern medicinal chemistry. Researchers frequently search for terms such as "fluorinated pyridine synthesis", "halogenated heterocycles in drug design", and "CAS 1806053-44-0 applications", reflecting the compound's relevance in cutting-edge scientific inquiries. Its role in the development of kinase inhibitors and antimicrobial agents further underscores its industrial importance.

From a synthetic perspective, 5-Bromo-4-(difluoromethyl)-2-fluoro-3-methoxypyridine is synthesized through multi-step halogenation and fluorination reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. The presence of both bromo and fluoro substituents allows for selective functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the rising demand for tailor-made heterocycles in precision medicine, a topic frequently explored in academic and industrial forums.

Environmental and regulatory considerations also play a role in the compound's application landscape. As sustainability becomes a focal point, researchers are investigating greener synthesis routes for halogenated pyridines, including solvent-free reactions and catalytic methods. Queries like "eco-friendly synthesis of fluorinated pyridines" and "CAS 1806053-44-0 safety data" highlight the intersection of innovation and responsibility in chemical development.

In agrochemicals, 5-Bromo-4-(difluoromethyl)-2-fluoro-3-methoxypyridine has shown promise as a precursor for herbicides and fungicides, leveraging the bioactivity of its difluoromethyl group. This aligns with global trends toward high-efficiency crop protection agents, a subject of intense research amid climate change challenges. The compound's stability under physiological conditions further enhances its utility in formulation development.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, ensuring precise structural validation. These methods are frequently cited in studies addressing "structural elucidation of complex pyridines", a niche yet critical area in chemical analysis.

In summary, 5-Bromo-4-(difluoromethyl)-2-fluoro-3-methoxypyridine (CAS No. 1806053-44-0) represents a convergence of synthetic versatility and functional efficacy, driving innovations across pharmaceuticals and agrochemicals. Its strategic halogen-fluorine balance and modular reactivity position it as a cornerstone in the design of next-generation bioactive compounds, resonating with contemporary scientific and industrial priorities.